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Compound of Interest

Compound Name: 2-Ethylhexyl lactate

Cat. No.: B1195652

Freiburg, Germany - 2-Ethylhexyl lactate, a bio-based solvent derived from lactic acid, is
gaining significant traction across various industries as a sustainable alternative to traditional
petroleum-derived solvents. This guide provides a comprehensive literature review of its
efficacy in key applications, including its function as a cleaning agent, a coalescing agent in
coatings, and an emollient in cosmetics. Through a critical analysis of available data, this report
compares the performance of 2-Ethylhexyl lactate with conventional alternatives, offering
researchers, scientists, and drug development professionals a thorough understanding of its
potential and limitations.

Performance as a Cleaning Agent and Industrial
Solvent

2-Ethylhexyl lactate is positioned as a "green" solvent with favorable properties such as
biodegradability and low toxicity.[1] Its efficacy as a cleaning agent is attributed to its good
solvency power. A key metric for evaluating the solvency of hydrocarbon solvents is the Kauri-
butanol (Kb) value, where a higher value indicates stronger solvency. While specific
experimental data for 2-Ethylhexyl lactate's Kb value is not readily available in the reviewed
literature, a product brochure for a similar bio-solvent line indicates that such data exists.

To provide a framework for comparison, the following table includes typical Kauri-butanol
values for common industrial solvents.
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Solvent Kauri-Butanol (Kb) Value
2-Ethylhexyl Lactate Data not available

Mineral Spirits 30-40

Kerosene 34

Toluene 105

Xylene 95-100

Acetone Miscible (not rated by Kb value)
Methyl Ethyl Ketone (MEK) Miscible (not rated by Kb value)

Experimental Protocol: Kauri-Butanol Value Determination (ASTM D1133)

The Kauri-butanol value is determined by titrating a standard solution of kauri resin in n-butanol
with the solvent being tested. The endpoint is reached when enough solvent has been added to
cause the resin to precipitate, resulting in a defined level of turbidity. A higher volume of solvent
required to reach this cloud point corresponds to a higher Kb value and thus, greater solvency
power.

Efficacy as a Coalescing Agent in Coatings

In the coatings industry, 2-Ethylhexyl lactate serves as a coalescing agent, facilitating the
formation of a continuous film as the coating cures. A critical parameter for evaluating the
efficiency of a coalescing agent is its ability to lower the Minimum Film Formation Temperature
(MFFT) of a latex polymer. While direct comparative studies detailing the MFFT reduction
efficiency of 2-Ethylhexyl lactate against the industry standard, Texanol™ (2,2,4-trimethyl-1,3-
pentanediol monoisobutyrate), were not found in the reviewed literature, patents for other bio-
based coalescing agents provide a basis for comparison. For instance, some patents
demonstrate that alternative bio-based esters can offer comparable or even superior MFFT
reduction compared to Texanol™.
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Coalescing Agent MFFT of Acrylic Latex (°C)

2-Ethylhexyl Lactate Data not available

~ 5 - 10 (depending on concentration and latex

Texanol™

type)
Di-isobutyl Adipate Data varies with formulation
2-Ethylhexyl Benzoate Data varies with formulation

Experimental Protocol: Minimum Film Formation Temperature (MFFT) Determination (ASTM
D2354 /1SO 2115)

The MFFT of a coating is determined using a specialized instrument with a temperature-
gradient plate. The coating is applied as a thin film across this plate. The MFFT is the lowest
temperature at which a continuous, crack-free film is formed. A more efficient coalescing agent
will lower the MFFT of a given latex to a greater extent at a given concentration.

Performance as an Emollient in Cosmetics

In cosmetic formulations, 2-Ethylhexyl lactate functions as an emollient, imparting a soft and
smooth feel to the skin.[1] Key performance indicators for emollients include their effect on skin
hydration and transepidermal water loss (TEWL). While specific studies quantifying these
effects for 2-Ethylhexyl lactate were not identified, the general properties of lactate esters
suggest good moisturizing potential. For comparison, data for commonly used emollients are

presented below.
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Effect on Transepidermal

Emollient Effect on Skin Hydration
Water Loss (TEWL)
2-Ethylhexyl Lactate Data not available Data not available
) ) ) Forms an occlusive film,
Isopropyl Palmitate Increases skin hydration )
reducing TEWL
] o ) ] ) Forms a non-greasy film,
Caprylic/Capric Triglyceride Increases skin hydration )
reducing TEWL
) ) Provides a smooth feel, can be
Dimethicone ) Reduces TEWL
occlusive
) ) Highly occlusive, significantly o
Mineral Oill Significantly reduces TEWL

reduces TEWL

Experimental Protocol: Evaluation of Skin Hydration and Transepidermal Water Loss

Skin hydration is typically measured using a Corneometer®, which assesses the electrical
capacitance of the skin. An increase in capacitance indicates higher water content in the
stratum corneum. TEWL is measured with a Tewameter®, which quantifies the flux of water
vapor from the skin surface. A lower TEWL value indicates a more intact skin barrier and better
moisture retention. These measurements are typically taken before and after the application of
a cosmetic formulation containing the emollient under investigation.

Environmental and Safety Profile

A significant driver for the adoption of 2-Ethylhexyl lactate is its favorable environmental and
safety profile compared to many conventional solvents.

Biodegradability

2-Ethylhexyl lactate is reported to be readily biodegradable. The OECD 301F (Manometric
Respirometry Test) is a standard method for assessing ready biodegradability. While a specific
percentage of degradation within the 28-day test period for 2-Ethylhexyl lactate was not
found, lactate esters, in general, are known to biodegrade well. For a substance to be
considered "readily biodegradable” by this method, it must achieve at least 60% biodegradation
within a 10-day window during the 28-day test.
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Substance Biodegradability (OECD 301F)
2-Ethylhexyl Lactate Readily biodegradable (qualitative data)
Mineral Spirits Not readily biodegradable

Toluene Readily biodegradable

Xylene Not readily biodegradable

Texanol™ Readily biodegradable

Aquatic Toxicity

The acute aquatic toxicity of a substance is often evaluated by determining the concentration
that is lethal to 50% of a test population (LC50) over a specified time, typically 48 or 96 hours.
The water flea, Daphnia magna, is a common test organism. While a specific LC50 value for 2-
Ethylhexyl lactate was not found in the reviewed literature, Safety Data Sheets (SDS) indicate
that it may be harmful to aquatic life. For comparison, LC50 values for other substances are
provided below.

Acute Aquatic Toxicity (LC50, Daphnia

Substance

magna, 48h)
2-Ethylhexyl Lactate Data not available
Mineral Spirits > 100 mg/L
Toluene ~ 6 mg/L
Xylene ~ 3.8 mg/L
Texanol™ > 100 mg/L

Summary and Future Outlook

2-Ethylhexyl lactate presents a promising, bio-based alternative to conventional solvents in a
variety of applications. Its reported biodegradability and low toxicity are significant advantages
in the current regulatory landscape, which favors "green" chemistry. However, a notable lack of
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publicly available, quantitative performance data makes direct comparisons with established
alternatives challenging.

To facilitate wider adoption and provide formulators with the necessary data for decision-
making, further research is needed to quantify key performance indicators such as Kauri-
butanol value, MFFT efficiency, and cosmetic efficacy in terms of skin hydration and TEWL.
Standardized testing according to established protocols will be crucial in generating the robust,
comparative data required to fully assess the potential of 2-Ethylhexyl lactate as a high-
performance, sustainable chemical.

Visualizations
Caption: Workflow for comparing the solvency of 2-Ethylhexyl lactate with an alternative.

Caption: Workflow for evaluating the efficiency of coalescing agents.

Caption: Workflow for assessing the cosmetic efficacy of emollients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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